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Compound of Interest

Compound Name: 2-Bromo-4-ethoxy-1-nitrobenzene

Cat. No.: B1283775

An In-depth Technical Guide on the Solubility and Physical Constants of 2-Bromo-4-ethoxy-1-
nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical constants and
solubility profile of 2-Bromo-4-ethoxy-1-nitrobenzene. It includes detailed experimental
protocols for determining these properties, catering to the needs of researchers in chemistry
and drug development.

Physical and Chemical Properties

2-Bromo-4-ethoxy-1-nitrobenzene is an aromatic organic compound. While experimentally
determined data for some physical properties like melting and boiling points are not readily
available in published literature, a number of key constants have been computed and are
presented below. For context, experimental values for structurally similar compounds are
provided where available.

Table 1: Physical and Chemical Constants of 2-Bromo-4-ethoxy-1-nitrobenzene
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Property Value Source

2-bromo-1-ethoxy-4-
IUPAC Name _ [1]
nitrobenzene

CAS Number 58244-42-1, 57279-69-3 [21[1]
Molecular Formula CsHsBrNO3 [1]
Molecular Weight 246.06 g/mol [1]
Appearance Solid (inferred) [3]

Data not available. Reference:
Melting Point 1-(2-bromoethoxy)-4- [4]
nitrobenzene melts at 62-65°C.

Data not available. Reference:
Boiling Point 2-Bromo-4-methoxy-1- [5]
nitrobenzene boils at 279.4°C.

Data not available. Reference:
i 2-Bromo-4-methoxy-1-
Density _ _ [5]
nitrobenzene has a density of

1.64 g/cm3.

XLogP3 (Lipophilicity) 2.8 [2][1]

Solubility Profile

The solubility of a compound is a critical parameter in research and development, influencing
everything from reaction conditions to bioavailability. Based on the structure and the calculated
lipophilicity (XLogP3 = 2.8), a qualitative solubility profile for 2-Bromo-4-ethoxy-1-
nitrobenzene can be predicted. The molecule lacks strongly acidic or basic functional groups,
and its significant nonpolar surface area, contributed by the benzene ring and bromo-
substituent, suggests poor solubility in agueous solvents and good solubility in organic
solvents.

Table 2: Predicted Solubility of 2-Bromo-4-ethoxy-1-nitrobenzene
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Solvent Predicted Solubility Rationale

The molecule is largely

nonpolar and incapable of
Water Insoluble o ]

significant hydrogen bonding

with water.[6][7]

Lacks a basic functional group
5% Aqueous HCI Insoluble (like an amine) to form a
soluble salt.[8][9]

Lacks a sufficiently acidic

proton (like a carboxylic acid or
5% Aqueous NaOH Insoluble

phenol) to be deprotonated by

a dilute base.[8][9]

) "Like dissolves like" principle;
Diethyl Ether Soluble )
both are relatively nonpolar.

A polar aprotic solvent capable
Acetone Soluble of dissolving moderately

nonpolar compounds.

The ethyl group of ethanol

provides nonpolar character,
Ethanol Soluble o )

allowing it to dissolve other

organic molecules.

Experimental Protocols

The following sections detail standardized laboratory procedures for determining the key
physical constants of a solid organic compound like 2-Bromo-4-ethoxy-1-nitrobenzene.

Melting Point Determination (Capillary Method)

The melting point is a fundamental property for identifying a compound and assessing its purity.
A sharp melting range (typically 0.5-1.0°C) is indicative of a pure substance, while impurities
tend to depress and broaden the melting range.[10][11]

Methodology:
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Sample Preparation: Place a small amount of the dry, crystalline 2-Bromo-4-ethoxy-1-
nitrobenzene onto a watch glass and crush it into a fine powder using a spatula.[12]

Capillary Loading: Invert a capillary tube (sealed at one end) and tap the open end into the
powdered sample. The tube should contain a small, tightly packed column of the solid,
approximately 2-3 mm in height.[13]

Apparatus Setup: Insert the loaded capillary tube into the sample holder of a melting point
apparatus (e.g., a Mel-Temp or DigiMelt unit).[10][13]

Rapid Determination (Optional): First, heat the sample rapidly to find an approximate melting
range. This saves time in the subsequent, more accurate measurement.[11][13]

Accurate Determination: Allow the apparatus to cool to at least 15-20°C below the
approximate melting point. Prepare a new sample and heat it slowly, ensuring the
temperature increases at a rate of no more than 1-2°C per minute near the expected melting
point.[10][13]

Data Recording: Record the temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample has liquefied (T2). The melting point is reported as
the range T1 - T2.[10][14]

Density Determination (Liquid Displacement Method)
For an insoluble, irregular solid, density is most accurately determined by measuring the
volume of a liquid it displaces, based on Archimedes' principle.[15][16]

Methodology:

e Mass Measurement: Accurately weigh a sample of 2-Bromo-4-ethoxy-1-nitrobenzene (e.g.,
5-10 g) using an analytical balance. Record this mass as m.

« Initial Volume: Add a known volume of a liquid in which the compound is insoluble (e.g.,
water) to a graduated cylinder. The volume should be sufficient to fully submerge the solid.
Record this initial volume as V1.[17]
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o Displacement: Carefully slide the weighed solid into the graduated cylinder, ensuring no
liquid splashes out. Ensure the solid is fully submerged.

e Final Volume: Read the new volume from the graduated cylinder. Record this final volume as
Va.

o Calculation: The volume of the solid (V_solid) is the difference between the final and initial
volumes (V2 - V1). The density (p) is then calculated using the formula: p =m/ (V2 - V1)

Qualitative Solubility Testing

This procedure systematically determines the solubility of a compound in different solvents to
classify it based on its functional groups and polarity.[18]

Methodology:

o Sample Preparation: For each test, place approximately 10-20 mg of the solid compound
into a clean, small test tube.[7]

e Solvent Addition: Add approximately 1 mL of the chosen solvent to the test tube.[9]

e Observation: Vigorously shake or stir the mixture for 30-60 seconds.[9] Observe whether the
solid dissolves completely. A compound is considered "soluble” if it dissolves completely.

o Systematic Testing: Perform the test sequentially as outlined in the workflow diagram below.

Test 1: Water. If soluble, test the resulting solution with litmus or pH paper to determine if it

[¢]

is acidic or basic.[7][8]

o Test 2: 5% NaOH. If insoluble in water, test in 5% NaOH. Solubility indicates a weak or

strong acidic functional group.

o Test 3: 5% HCI. If insoluble in the above, test in 5% HCI. Solubility indicates a basic
functional group.

o Test 4: Organic Solvent (e.g., Diethyl Ether or Toluene). Test solubility in a nonpolar
organic solvent.
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Visualized Experimental Workflows

The logical steps for determining the physical properties described above are visualized using
the following diagrams.

© 2025 BenchChem. All rights reserved. 6/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Crush solid to fine powder

Load 2-3 mm of powder
into capillary tube

Measurement

Place tube in apparatus

Heat rapidly for
approximate range

Cool down >15°C below
approximate M.P.

Heat slowly (1-2°C/min)

Observe and record
T1 (first liquid) & T2 (all liquid)

Result

Report melting point
asrange T1 -T2

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Setup

Fill small test tube
with ~1-2 mL of liquid

Insert inverted, sealed
capillary tube

Attach tube to thermometer

Heating & Observation

Immerse assembly in
heating bath (Thiele tube)

Heat bath gently

Observe for rapid, continuous
stream of bubbles from capillary

Remove heat and
allow to cool slowly

Watch for liquid re-entering
the capillary tube

Result

Record temperature when
liquid re-enters capillary.
This is the boiling point.
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Caption: Workflow for Boiling Point Determination.
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Mass Measurement

Weigh solid sample
on analytical balance (m)

Volume Measurement

Add non-reacting liquid to
graduated cylinder (V1)

Carefully add weighed
solid to cylinder

Read new liquid level (V2)

Calculation

Calculate solid volume:
V_solid =V2 - V1

l

Calculate density:
p=m/V_solid
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Caption: Workflow for Density Determination.
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Caption: Workflow for Qualitative Solubility Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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